Cas no 1314713-07-9 (2-(2-aminopropan-2-yl)-6-chlorophenol)

• Product Name: 2-(2-aminopropan-2-yl)-6-chlorophenol
• CAS No: 1314713-07-9
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 6237438
• PubChem ID: 67571138
• Update Time: 2025-05-22

2-(2-aminopropan-2-yl)-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminopropan-2-yl)-6-chlorophenol
• EN300-1966165
• Phenol, 2-(1-amino-1-methylethyl)-6-chloro-
• 1314713-07-9
• SCHEMBL8387507
• DTXSID901264062

• Inchi： 1S/C9H12ClNO/c1-9(2,11)6-4-3-5-7(10)8(6)12/h3-5,12H,11H2,1-2H3
• InChI Key： QFRAYGVMXJFGBU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C(C)(C)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-aminopropan-2-yl)-6-chlorophenol

Research Brief on 2-(2-aminopropan-2-yl)-6-chlorophenol (CAS: 1314713-07-9): Recent Advances and Applications

The compound 2-(2-aminopropan-2-yl)-6-chlorophenol (CAS: 1314713-07-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a chlorophenol core and an aminopropyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for drug development in areas such as anti-inflammatory and antimicrobial therapies.

One of the key breakthroughs in the study of 2-(2-aminopropan-2-yl)-6-chlorophenol is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic pathways to improve yield and purity, leveraging advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy for characterization. These advancements have facilitated the exploration of its biological activities, including its interactions with specific enzyme targets and receptors.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated notable anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro. The study highlighted its potential as a lead compound for developing novel anti-inflammatory agents, with further investigations underway to assess its efficacy in animal models. Additionally, preliminary data suggest that 2-(2-aminopropan-2-yl)-6-chlorophenol exhibits antimicrobial activity against a range of Gram-positive bacteria, opening avenues for its use in combating antibiotic-resistant strains.

Another area of interest is the compound's pharmacokinetic profile. Early-stage preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and low toxicity. These findings underscore its potential for further development as a therapeutic agent, though additional studies are needed to address challenges related to formulation and delivery.

In conclusion, 2-(2-aminopropan-2-yl)-6-chlorophenol (CAS: 1314713-07-9) represents a promising molecule in the field of chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and advancing it through the drug development pipeline. The continued exploration of this compound may yield significant contributions to the treatment of inflammatory and infectious diseases.